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Compound of Interest

Compound Name: Panacene

Cat. No.: B1217472

Disclaimer: The following information is for research and scientific purposes only. Panacene is
a natural product and not an approved drug. Its safety and toxicity in humans have not been
established.

Introduction

Panacene is a halogenated secondary metabolite first isolated from the sea hare Aplysia
brasiliana. It is not a pharmaceutical agent in development, and as such, a formal safety and
toxicity profile, as would be expected for a new drug candidate, is not available in the scientific
literature. This technical guide provides a comprehensive overview of the current scientific
knowledge on Panacene, focusing on its origin, chemical properties, and known biological
activities.

Chemical and Physical Properties

Panacene is characterized by a unique and complex chemical structure, featuring a
bromoallene moiety and a tetrahydrofurobenzofuran core. Its chemical formula is
C15H15Br0O2.[1] The structure of Panacene has been a subject of interest in the field of
organic chemistry, with several total syntheses reported in the literature. These synthetic efforts
have been crucial in unequivocally establishing its relative and absolute configuration.[2][3][4]

[5]

Table 1: Key Properties of Panacene
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Property Description

Chemical Formula C15H15BrO2

Molecular Weight 307.18 g/mol [1]

Natural Source Sea hare (Aplysia brasiliana)[3]
Chemical Class Bromoallene, Tetrahydrofurobenzofuran
Known Biological Activity Shark antifeedant[3][6]

Origin and Biosynthesis

Panacene is a natural product found in the sea hare Aplysia brasiliana.[3] Sea hares are
herbivorous mollusks known to be a rich source of diverse secondary metabolites, many of
which are of dietary origin.[7][8] It is hypothesized that Panacene is not produced by the sea
hare itself but is sequestered from its diet, which primarily consists of red algae.[3][9] The algae
are believed to produce the precursor molecules that are then metabolized by the sea hare into
Panacene and other halogenated compounds.[3] This is a common defense mechanism
observed in sea hares, where they accumulate chemical compounds from their food sources to
deter predators.[9][10]
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Caption: Ecological origin and bioactivity of Panacene.

Biological Activity and Mechanism of Action

The primary biological activity attributed to Panacene is its function as a shark antifeedant.[3]
[6] This means that the compound deters sharks from feeding on the sea hare that contains it.
The exact mechanism of action for this antifeedant property has not been elucidated in the
available literature. It is likely that Panacene interacts with gustatory or olfactory receptors in
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sharks, leading to a repellent response. However, no specific signaling pathways have been
identified.

Safety and Toxicity Profile

There is a significant lack of formal toxicological data for Panacene. No studies on its acute or
chronic toxicity, genotoxicity, carcinogenicity, or reproductive toxicity in any animal models or
human cells have been published in the peer-reviewed scientific literature. The research on
Panacene has primarily focused on its isolation, structural elucidation, and chemical synthesis.

Therefore, no quantitative data for endpoints such as LD50 (Lethal Dose, 50%), NOAEL (No-
Observed-Adverse-Effect Level), or MTD (Maximum Tolerated Dose) are available.

Experimental Protocols

As no formal safety and toxicity studies have been conducted, there are no experimental

protocols for such studies on Panacene to report. The available literature primarily details
protocols for the isolation of Panacene from Aplysia brasiliana and its total synthesis in a
laboratory setting.[2][3][6]

Conclusion

Panacene is a fascinating marine natural product with a complex chemical structure and a
defined ecological role as a shark antifeedant. While it has garnered significant interest from
synthetic chemists, its pharmacological and toxicological properties remain unexplored. For
researchers and drug development professionals, it is crucial to recognize that Panacene is
not a clinical or preclinical drug candidate, and a comprehensive safety and toxicity profile is
currently nonexistent. Any future investigation into the potential therapeutic applications of
Panacene would necessitate a complete and rigorous toxicological evaluation, starting from
fundamental in vitro and in vivo studies.
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Caption: Chemical structure of Panacene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Panacene: A Technical Guide on a Marine Natural
Product]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217472#safety-and-toxicity-profile-of-panacene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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